2-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone

• IUPAC Name: 2-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]quinazolin-4-one
• InChI: InChI=1S/C22H15F3N2O2/c1-29-17-11-9-14(10-12-17)20-26-19-8-3-2-7-18(19)21(28)27(20)16-6-4-5-15(13-16)22(23,24)25/h2-13H,1H3
• InChI Key: IBTQTESMVXMDOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=O)N2C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C22H15F3N2O2
• Molecular Weight: 396.4 g/mol

Description

2-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of quinazolinone, which is a heterocyclic compound that has been extensively studied due to its diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone is not fully understood. However, it has been reported to act as a potent inhibitor of various enzymes, including tyrosine kinases and phosphodiesterases. These enzymes are involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting these enzymes, this compound may exert its biological activities.
Biochemical and Physiological Effects:
This compound has been reported to exhibit diverse biochemical and physiological effects. In vitro studies have shown that it exhibits anticancer, anti-inflammatory, and antimicrobial activities. In vivo studies have shown that it exhibits antitumor activity in various animal models. It has also been reported to exhibit analgesic and antipyretic activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone is its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. However, one of the main limitations of this compound is its low solubility in water, which may limit its applications in certain experiments.

Future Directions

There are several future directions for the research on 2-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone. One of the main directions is the development of more efficient synthesis methods that can yield higher purity and yields of the product. Another direction is the exploration of its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. Additionally, the mechanism of action of this compound needs to be further elucidated to better understand its biological activities. Finally, the development of more soluble derivatives of this compound may expand its applications in various experiments.

Scientific Research Applications

2-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-4(3H)-quinazolinone has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, this compound has been reported to exhibit anticancer, anti-inflammatory, and antimicrobial activities. In pharmacology, it has been shown to act as a potent inhibitor of various enzymes, including tyrosine kinases and phosphodiesterases. In material science, it has been used as a building block for the synthesis of various organic materials, including polymers and liquid crystals.